Cas no 6634-40-8 (2-(2-Cyanoethyl)isothioureamonohydrochloride)

• Product Name: 2-(2-Cyanoethyl)isothioureamonohydrochloride
• CAS No: 6634-40-8
• MF: C₄H₈ClN₃S
• MW: 165.644417762756
• CID: 46912
• PubChem ID: 12417596
• Update Time: 2025-04-18

2-(2-Cyanoethyl)isothioureamonohydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)isothiourea monohydrochloride
• 2-cyanoethyl carbamimidothioate,hydrochloride
• 2-(2-cyanoethyl)isothiourea hydrochloride
• S-(2-Cyan-aethyl)-isothioharnstoff,Hydrochlorid
• S-(2-cyanoethyl)isothiourea hydrochloride
• S-(2-cyanoethyl)isothiouronium chloride
• NSC51862
• 2-cyanoethyl carbamimidothioate;hydrochloride
• AKOS024343618
• AFNOMYJVKMTGPV-UHFFFAOYSA-N
• DTXSID30497323
• S-(2-cyanoethyl) isothiourea hydrochloride
• NSC43524
• SCHEMBL849818
• NSC-51862
• 2-(2-Cyanoethyl)isothioureamonohydrochloride
• Carbamimidothioic acid, 2-cyanoethyl ester, monohydrochloride
• 2-Cyanoethyl carbamimidothioate--hydrogen chloride (1/1)
• NSC-43524
• 6634-40-8

• Inchi： 1S/C4H7N3S.ClH/c5-2-1-3-8-4(6)7;/h1,3H2,(H3,6,7);1H
• InChI Key： AFNOMYJVKMTGPV-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)CCC#N

Computed Properties

• Exact Mass: 165.01300
• Monoisotopic Mass: 165.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 98.96000
• LogP: 2.12878

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas